N-(2-methoxy-5-methylphenyl)-2-(2-pyridylthio)acetamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)-2-pyridin-2-ylsulfanylacetamide
• InChI: InChI=1S/C15H16N2O2S/c1-11-6-7-13(19-2)12(9-11)17-14(18)10-20-15-5-3-4-8-16-15/h3-9H,10H2,1-2H3,(H,17,18)
• InChI Key: MIELSZGPIMQREB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CSC2=CC=CC=N2
• Molecular Formula: C15H16N2O2S
• Molecular Weight: 288.4 g/mol

Description

N-(2-methoxy-5-methylphenyl)-2-(2-pyridylthio)acetamide, also known as MMPTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including pharmacology, biochemistry, and physiology. MMPTA is a thioacetamide derivative that has been synthesized and studied for its unique chemical properties and potential therapeutic benefits.

Mechanism of Action

The mechanism of action of N-(2-methoxy-5-methylphenyl)-2-(2-pyridylthio)acetamide is not fully understood, but it is believed to involve the modulation of various neurotransmitters and receptors in the brain and central nervous system. This compound has been shown to interact with GABA receptors, which are involved in the regulation of neuronal activity and inhibition. In addition, this compound has also been shown to interact with opioid receptors, which are involved in the regulation of pain and mood.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects, including anticonvulsant, analgesic, anti-inflammatory, and vasodilatory effects. In addition, this compound has also been shown to inhibit the activity of acetylcholinesterase, which may improve cognitive function and memory.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-methoxy-5-methylphenyl)-2-(2-pyridylthio)acetamide is its potential therapeutic benefits in various research fields, including pharmacology, biochemistry, and physiology. This compound has been shown to exhibit unique chemical properties and potential applications in the treatment of various diseases and conditions.
However, one of the main limitations of this compound is its potential toxicity and side effects. Further research is needed to determine the safety and efficacy of this compound in humans before it can be used as a therapeutic agent.

Future Directions

There are several future directions for research on N-(2-methoxy-5-methylphenyl)-2-(2-pyridylthio)acetamide, including:
1. Further studies on the mechanism of action of this compound to better understand its effects on neurotransmitters and receptors in the brain and central nervous system.
2. Studies on the safety and efficacy of this compound in animal models and humans to determine its potential as a therapeutic agent.
3. Development of novel this compound derivatives with improved chemical properties and therapeutic benefits.
4. Studies on the potential applications of this compound in the treatment of other diseases and conditions, such as Alzheimer's disease, hypertension, and cancer.
5. Investigation of the potential side effects and toxicity of this compound to ensure its safety for human use.
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound has been shown to exhibit unique chemical properties and potential therapeutic benefits, making it a promising candidate for further research and development.

Synthesis Methods

The synthesis of N-(2-methoxy-5-methylphenyl)-2-(2-pyridylthio)acetamide involves the reaction of 2-pyridylthiol with 2-bromo-5-methylphenol in the presence of potassium carbonate and dimethylformamide. The resulting product is then treated with acetic anhydride and triethylamine to yield this compound. This synthesis method has been optimized to yield high purity and yield of this compound, making it suitable for various research applications.

Scientific Research Applications

N-(2-methoxy-5-methylphenyl)-2-(2-pyridylthio)acetamide has been extensively studied for its potential applications in various research fields, including pharmacology, biochemistry, and physiology. In pharmacology, this compound has been shown to exhibit anticonvulsant activity in animal models, making it a potential candidate for the treatment of epilepsy. In addition, this compound has also been shown to exhibit analgesic and anti-inflammatory effects, making it a potential candidate for the treatment of pain and inflammation.
In biochemistry, this compound has been studied for its ability to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. Inhibition of acetylcholinesterase has been shown to improve cognitive function and memory, making this compound a potential candidate for the treatment of Alzheimer's disease.
In physiology, this compound has been studied for its potential effects on the cardiovascular system. This compound has been shown to exhibit vasodilatory effects, which may have potential applications in the treatment of hypertension and other cardiovascular diseases.